Cas no 1226256-23-0 (2-(5-bromo-2-methoxyphenyl)butanoic acid)

• Product Name: 2-(5-bromo-2-methoxyphenyl)butanoic acid
• CAS No: 1226256-23-0
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6293870
• PubChem ID: 82093418
• Update Time: 2024-01-13

2-(5-bromo-2-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-methoxyphenyl)butanoic acid
• 1226256-23-0
• EN300-1911331

• Inchi： 1S/C11H13BrO3/c1-3-8(11(13)14)9-6-7(12)4-5-10(9)15-2/h4-6,8H,3H2,1-2H3,(H,13,14)
• InChI Key： IYFRUGCBVAXTEH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C(=O)O)CC)OC

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes